Cas no 871731-74-7 (N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide)

• Product Name: N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide
• CAS No: 871731-74-7
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 1035757
• PubChem ID: 11673310
• Update Time: 2025-10-31

N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide
• N-(3-Acetyl-7-methoxyphthalen-1-yl)acetamide
• AKOS016000424
• DTXSID90470410
• 871731-74-7
• CS-0330757
• F95427
• DB-371068

• Inchi： 1S/C15H15NO3/c1-9(17)12-6-11-4-5-13(19-3)8-14(11)15(7-12)16-10(2)18/h4-8H,1-3H3,(H,16,18)
• InChI Key： FCRQGDOTCOCADA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(C)=O)=CC(=C2C=1)NC(C)=O

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide

N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide: A Comprehensive Overview

N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide (CAS No. 871731-74-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique naphthalene-based structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide.

Chemical Structure and Properties

N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide is a derivative of naphthalene, a bicyclic aromatic hydrocarbon. The compound features an acetyl group at the 3-position and a methoxy group at the 7-position of the naphthalene ring, with an acetamide moiety attached to the 1-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, such as enhanced solubility and stability. The molecular formula of N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide is C₁₅H₁₅NO₃, and its molecular weight is approximately 253.28 g/mol.

The compound's solubility in various solvents is an important factor in its synthesis and application. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, but has limited solubility in water. This property is crucial for its use in biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-acetyl-7-methoxynaphthylamine with acetic anhydride in the presence of a catalyst such as pyridine or triethylamine. This reaction typically proceeds under mild conditions and yields high purity product.

An alternative approach involves the condensation of 3-acetyl-7-methoxynaphthoic acid with acetic anhydride followed by amidation using ammonia or an amine derivative. This method provides good yields and allows for the introduction of various substituents on the naphthalene ring, enabling the synthesis of analogs with different biological activities.

Biological Activities

N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory properties. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer potential, N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide has demonstrated anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications

The diverse biological activities of N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide have led to its exploration in various therapeutic areas. In oncology, this compound is being evaluated as a potential anticancer agent for use in combination therapy with existing chemotherapeutics to enhance treatment efficacy and reduce side effects. Preclinical studies have shown promising results, with several ongoing clinical trials aimed at assessing its safety and efficacy in human patients.

In the field of inflammation research, N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide is being investigated as a novel anti-inflammatory agent for the management of chronic inflammatory conditions. Its ability to modulate cytokine production without significant toxicity makes it an attractive candidate for drug development.

Conclusion

N-(3-Acetyl-7-methoxynaphthalen-1-yl)acetamide (CAS No. 871731-74-7) is a versatile compound with a unique chemical structure that confers a range of biological activities. Its potential applications in oncology and inflammation research highlight its significance in pharmaceutical development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound remains a promising candidate for future drug discovery efforts.